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Compound of Interest

Compound Name: Ethyl 3-(benzylamino)propanoate

Cat. No.: B105905 Get Quote

An In-depth Technical Guide to Ethyl 3-(benzylamino)propanoate

This technical guide provides a comprehensive overview of the physicochemical properties and

a common synthetic route for Ethyl 3-(benzylamino)propanoate, a compound of interest to

researchers and professionals in drug development and chemical synthesis.

Physicochemical Properties
Ethyl 3-(benzylamino)propanoate is a substituted β-alanine ethyl ester derivative. Its core

molecular and physical characteristics are summarized below.

Property Value Source

Molecular Formula C₁₂H₁₇NO₂ [1][2][3]

Molecular Weight 207.27 g/mol [2][3]

CAS Number 23583-21-3 [1]

Appearance
Colorless to Almost colorless

clear liquid
[4]

Boiling Point 135 °C at 2 mmHg [4]

Refractive Index 1.503 [1]

Density 1.03 g/cm³ (at 20°C) [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b105905?utm_src=pdf-interest
https://www.benchchem.com/product/b105905?utm_src=pdf-body
https://www.benchchem.com/product/b105905?utm_src=pdf-body
https://www.benchchem.com/product/b105905?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/23583-21-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/90196
https://www.chemicalbook.com/SpectrumEN_23583-21-3_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/90196
https://www.chemicalbook.com/SpectrumEN_23583-21-3_1HNMR.htm
https://www.guidechem.com/dictionary/en/23583-21-3.html
https://www.tcichemicals.com/OP/en/p/B1579
https://www.tcichemicals.com/OP/en/p/B1579
https://www.guidechem.com/dictionary/en/23583-21-3.html
https://www.tcichemicals.com/OP/en/p/B1579
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Ethyl 3-(benzylamino)propanoate
A common and straightforward method for the synthesis of Ethyl 3-(benzylamino)propanoate
is the Michael addition of benzylamine to ethyl acrylate. This reaction is typically catalyzed by

an acidic catalyst, such as acidic alumina.

Experimental Protocol
The following protocol outlines a general procedure for the synthesis of Ethyl 3-
(benzylamino)propanoate:[5]

Reactant Preparation: In a suitable reaction vessel, combine benzylamine (1.5 molar

equivalents) and ethyl acrylate (1.0 molar equivalent).

Catalyst Addition: Introduce acidic alumina (200 mol%) to the reaction mixture.

Reaction Conditions: The mixture is refluxed with continuous stirring. The reaction is heated

using an oil bath to maintain the reflux temperature.

Monitoring the Reaction: The progress of the reaction should be monitored periodically using

Thin Layer Chromatography (TLC) and Gas Chromatography (GC) until the starting

materials are consumed.

Work-up: Upon completion, the reaction mixture is cooled to room temperature.

Purification: The acidic alumina catalyst is removed from the cooled mixture by filtration

through filter paper to yield the crude product. Further purification can be achieved through

techniques such as distillation under reduced pressure.

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Ethyl 3-
(benzylamino)propanoate.
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Caption: Synthesis workflow for Ethyl 3-(benzylamino)propanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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